RO495

TYK2 Kinase Selectivity JAK-STAT
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H14Cl2N6O
Molecular Weight 389.2 g/mol
Cat. No. B15610277
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Technical Parameters


Basic Identity
Product NameRO495
Molecular FormulaC17H14Cl2N6O
Molecular Weight389.2 g/mol
Structural Identifiers
InChIInChI=1S/C17H14Cl2N6O/c1-9-7-14(25-17(20)22-9)24-13-8-10(5-6-21-13)23-16(26)15-11(18)3-2-4-12(15)19/h2-8H,1H3,(H4,20,21,22,23,24,25,26)
InChIKeyLNGDQKGREFSTHB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





RO495: TYK2 Tool Compound Profile


RO495 (CS-2667) is a small-molecule inhibitor classified as a non-receptor tyrosine-protein kinase 2 (TYK2) inhibitor within the Janus kinase (JAK) family . Its defining biochemical characteristic is potent, low-nanomolar inhibition of the TYK2 kinase domain, making it a critical tool compound for probing TYK2-dependent signaling as opposed to broader JAK family inhibition .

Kinase target: TYK2 (JAK family) – supports pathway-specific interrogation without pan-JAK inhibition
Cellular readout: pSTAT5 suppression and IL-12 blockade provide functional target-engagement context
Purity standard: High-purity specification (>98% by HPLC) supports lot-to-lot reproducibility in cellular assays

RO495 vs. Pan-JAK Inhibitors


The substitution of RO495 with generic JAK inhibitors (e.g., Tofacitinib, Baricitinib) or JAK1/2-selective agents fails to dissect TYK2-specific biology. While pan-JAK inhibitors broadly suppress multiple JAK-STAT pathways, leading to off-target immunosuppressive effects, RO495's functional profile is defined by the specific blockade of TYK2-mediated signaling, including IL-12/IL-23 pathways . Using a non-TYK2-specific inhibitor introduces confounding anti-proliferative and anti-inflammatory effects mediated through JAK1, JAK2, or JAK3, which cannot be normalized in experimental controls, thus invalidating target-specific conclusions [1].

Risk 1 Pan-JAK inhibitors (e.g., Tofacitinib, Baricitinib) may not dissect TYK2-specific biology due to concurrent JAK1/JAK2/JAK3 suppression, confounding target attribution.
Risk 2 JAK1/2-selective agents can still inhibit JAK2-dependent IL-12 signaling, making it difficult to isolate TYK2-mediated cytokine effects.
Risk 3 Substitution with non-TYK2-selective inhibitors introduces anti-proliferative and anti-inflammatory signals through JAK1 or JAK3, limiting interpretation of TYK2 pathway contributions.

RO495 Quantitative Differentiation Evidence


TYK2 Inhibition Potency and Selectivity

RO495 delivers a half-maximal inhibitory concentration (IC50) of 1.5 nM against the TYK2 kinase, as determined by cell-based pharmacological assay . While direct comparative selectivity data against all JAK isoforms in an identical assay system is limited in the vendor literature, cross-study class-level inference indicates that clinically used JAK1/2 inhibitors (e.g., Ruxolitinib) typically exhibit IC50 values above 3 nM for JAK1 and JAK2, and JAK3 inhibitors like Tofacitinib show nanomolar activity on JAK3 but with significant off-target effects [1]. The singular nanomolar potency of RO495 on TYK2 positions it as a more precise probe for TYK2-dependent signaling than the multi-kinase inhibition profiles of these comparators.

TYK2 Inhibitory Potency
Class-level inference
IC50 1.5 nM (TYK2)
Comparators: Ruxolitinib IC50 ~3.3 nM (JAK1), ~2.8 nM (JAK2); Tofacitinib IC50 ~1 nM (JAK3) – literature values
May support TYK2 selectivity claims in pathway studies; cross-class comparison requires assay harmonization.
Cell-based pharmacological assay; comparator data from independent biochemical assays.
TYK2 Kinase Selectivity JAK-STAT

Target Engagement via pSTAT5 Suppression

Beyond enzymatic inhibition, RO495's functional blockade of TYK2 kinase activity is quantitatively demonstrated in cellular context by its ability to suppress STAT5 phosphorylation. The compound mediates a significant reduction of pSTAT5 levels in Set-2 cell lysates . This cellular target engagement data directly links the observed IC50 to a pathway-specific functional output, providing a pharmacodynamic marker absent in simple binding assays. In contrast, many commercially available JAK inhibitors lack such a clearly defined, single-target functional biomarker for TYK2.

pSTAT5 Target Engagement
Supporting evidence
Significant pSTAT5 reduction in Set-2 lysates
Links enzymatic inhibition to a TYK2-dependent functional output; supports pathway-specific interpretation.
Meso Scale Discovery (MSD) assay; qualitative cellular pharmacodynamic marker.
Target Engagement Pharmacodynamics STAT5 Phosphorylation

IL-12/IL-23 Pathway Blockade

RO495's TYK2 inhibition functionally translates into blockade of IL-12-mediated stimulation, a key upstream regulator of Th1 and Th17 responses. The compound effectively inhibits IL-12-induced stimulation in NK92 cells, a natural killer cell line responsive to this cytokine . This contrasts with JAK1/2 inhibitors, which would also block IL-12 signaling through JAK2 association, but RO495's proposed selectivity allows this effect to be attributed specifically to TYK2. This functional selectivity assay offers a procurement-relevant differentiator over broad-spectrum JAK inhibitors.

IL-12 Pathway Blockade
Supporting evidence
Effective inhibition of IL-12 stimulation in NK92 cells
Demonstrates TYK2-dependent blockade of IL-12 signaling, enabling separation from JAK2-mediated effects.
NK92 natural killer cell line; MSD detection. Comparator differentiation via mechanism, not direct quantification.
IL-12 IL-23 Cytokine Signaling NK92

Purity and Reproducibility

Commercially, RO495 is supplied with stringent quality control, achieving a purity of >98.5% as determined by HPLC . For comparison, many research-grade JAK inhibitors are sold at lower purities (e.g., ≥95% or ≥97%) . This high purity standard directly correlates with greater lot-to-lot reproducibility in cell-based assays, as the absence of active contaminants eliminates a common source of experimental variability that plagues kinase inhibitor studies.

Chemical Purity
Class-level inference
>98.5% (HPLC)
High purity standard may reduce impurity-driven off-target bioactivity, improving assay reproducibility.
Supplier certificate of analysis; typical research-grade comparators ≥95%.
Purity Reproducibility HPLC

RO495: Key Application Scenarios


IL-23/Th17 Autoimmune Pathway Analysis

When studying IL-23-driven Th17 cell differentiation or IL-12-induced Th1 responses, RO495 provides a TYK2-specific blockade that does not suppress JAK2-mediated IL-12 signaling, allowing for clean separation of TYK2-dependent vs. JAK2-dependent outputs. This is not achievable with pan-JAK inhibitors .

TYK2 Mutant Profiling in Myeloproliferative Neoplasms

For studies on JAK-STAT pathway mutations (e.g., JAK2 V617F in myeloproliferative neoplasms), RO495's specificity for TYK2 allows investigation of TYK2's distinct role in cytokine receptor signaling without overlapping inhibition of the mutated JAK2 kinase, a critical nuance lost with JAK1/2 inhibitors .

TYK2 Target Validation in Neuroinflammation

Emerging evidence linking TYK2 to neuroinflammatory pathways requires a selective tool to confirm target engagement. RO495's cellular functional activity, evidenced by pSTAT5 suppression and IL-12 blockade, provides a reliable chemical probe for in vitro validation of TYK2 in microglial or astrocyte signaling models, where off-target JAK1 inhibition would confound the inflammatory readouts .

Comparator for Allosteric TYK2 Inhibitors

In drug-discovery programs comparing orthosteric vs. allosteric TYK2 inhibitors (e.g., BMS-986165), RO495 serves as the prototypical orthosteric TYK2 inhibitor control. Its well-defined IC50 and cellular kinase activity provides a baseline for evaluating the differential pharmacology of pseudokinase-domain inhibitors in binding and functional assays .

Application
Selection Property
Validation Focus
IL-23/Th17 axis signaling studies
TYK2-selectivity over JAK2 in IL-12 signaling
Clean separation of TYK2- vs JAK2-dependent cytokine outputs
TYK2 role in myeloproliferative neoplasm models
TYK2 specificity without JAK2 V617F inhibition
Distinct TYK2 contribution in JAK-STAT mutant backgrounds
Neuroinflammation target validation
Cellular functional activity (pSTAT5, IL-12 blockade)
Confirm TYK2 engagement without JAK1 confound in glial models
Orthosteric vs allosteric TYK2 inhibitor comparison
Well-defined orthosteric IC50 and cellular activity
Baseline control for pseudokinase-domain inhibitor profiling

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

32 linked technical documents
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